An In-depth Technical Guide to the Synthesis of 4-(aminomethyl)-N,N-dimethyloxan-4-amine
An In-depth Technical Guide to the Synthesis of 4-(aminomethyl)-N,N-dimethyloxan-4-amine
For Researchers, Scientists, and Drug Development Professionals
This technical guide outlines a plausible multi-step synthesis pathway for the novel diamine, 4-(aminomethyl)-N,N-dimethyloxan-4-amine. The synthesis commences with the commercially available and versatile starting material, tetrahydro-4H-pyran-4-one. The pathway involves the formation of a key aminonitrile intermediate, followed by reduction and subsequent N,N-dimethylation. This document provides detailed experimental protocols for each synthetic transformation, supported by quantitative data and visualizations to facilitate comprehension and replication in a laboratory setting.
I. Proposed Synthetic Pathway
The synthesis of 4-(aminomethyl)-N,N-dimethyloxan-4-amine can be achieved through a three-step process, as illustrated in the workflow diagram below. The initial step involves the formation of an α-aminonitrile from tetrahydro-4H-pyran-4-one via a Strecker reaction. This is followed by the selective reduction of the nitrile group to a primary amine. The final step is the exhaustive methylation of the primary amino group to yield the target tertiary amine.
Figure 1: Proposed synthesis pathway for 4-(aminomethyl)-N,N-dimethyloxan-4-amine.
II. Experimental Protocols
Step 1: Synthesis of 4-Amino-4-cyanotetrahydropyran (Intermediate 1)
This step utilizes a Strecker reaction, a classic method for synthesizing α-aminonitriles from a ketone, an amine source (ammonia, generated in situ from ammonium chloride), and a cyanide source.[1][2]
Reaction Scheme:
Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine tetrahydro-4H-pyran-4-one (1.0 eq), potassium cyanide (1.2 eq), and ammonium chloride (1.5 eq) in a 1:1 mixture of ethanol and water.
-
Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-90 °C) with vigorous stirring. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
-
Work-up: Upon completion of the reaction (typically after 12-24 hours), cool the mixture to room temperature. Carefully neutralize the reaction mixture with a suitable acid (e.g., 1M HCl) to a pH of ~7.
-
Purification: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be further purified by column chromatography on silica gel to afford the pure 4-amino-4-cyanotetrahydropyran.
Quantitative Data:
| Parameter | Value | Reference |
| Starting Material | Tetrahydro-4H-pyran-4-one | - |
| Key Reagents | KCN, NH4Cl | [1] |
| Solvent | Ethanol/Water (1:1) | [3] |
| Temperature | Reflux | [3] |
| Reaction Time | 12-24 hours (monitor by TLC) | - |
| Typical Yield | 70-85% | [4][5] |
Step 2: Synthesis of 4-Amino-4-(aminomethyl)tetrahydropyran (Intermediate 2)
The second step involves the reduction of the nitrile group of the α-aminonitrile to a primary amine. Catalytic hydrogenation is a common and effective method for this transformation.[6][7][8]
Reaction Scheme:
Experimental Protocol:
-
Reaction Setup: In a high-pressure hydrogenation vessel (autoclave), dissolve 4-amino-4-cyanotetrahydropyran (1.0 eq) in a suitable solvent such as methanol or ethanol containing ammonia (to suppress side reactions). Add a catalytic amount of Raney Nickel (5-10 mol%).
-
Reaction Conditions: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (typically 1.0 to 6.0 MPa) and heat to a temperature of 80-120 °C.[6] The reaction mixture is stirred vigorously until the uptake of hydrogen ceases.
-
Work-up: After the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen gas. The catalyst is removed by filtration through a pad of Celite.
-
Purification: The filtrate is concentrated under reduced pressure to yield the crude diamine. This product may be of sufficient purity for the next step, or it can be further purified by vacuum distillation or crystallization of a salt (e.g., hydrochloride).
Quantitative Data:
| Parameter | Value | Reference |
| Starting Material | 4-Amino-4-cyanotetrahydropyran | - |
| Catalyst | Raney Nickel | [6] |
| Reagent | Hydrogen Gas | [6] |
| Solvent | Methanol/Ammonia | [6] |
| Pressure | 1.0 - 6.0 MPa | [6] |
| Temperature | 80 - 120 °C | [6] |
| Typical Yield | >90% | [6] |
Step 3: Synthesis of 4-(aminomethyl)-N,N-dimethyloxan-4-amine (Final Product)
The final step is the N,N-dimethylation of the primary aminomethyl group. The Eschweiler-Clarke reaction provides a classic and efficient method for this transformation, using formaldehyde as the source of the methyl groups and formic acid as the reducing agent.[9]
Reaction Scheme:
Experimental Protocol:
-
Reaction Setup: In a round-bottom flask, dissolve 4-amino-4-(aminomethyl)tetrahydropyran (1.0 eq) in an excess of formic acid (at least 2.5 equivalents).
-
Reagent Addition: To the stirred solution, add an excess of aqueous formaldehyde solution (37%, at least 2.5 equivalents) dropwise. The addition is exothermic and should be controlled.
-
Reaction Conditions: Heat the reaction mixture to reflux (80-100 °C) and maintain for 4-12 hours. The reaction progress can be monitored by TLC or GC-MS.
-
Work-up: After completion, cool the reaction mixture to room temperature and carefully make it basic by the addition of a saturated aqueous sodium bicarbonate solution.
-
Purification: Extract the product with a suitable organic solvent like dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. After filtration, the solvent is removed under reduced pressure to yield the crude 4-(aminomethyl)-N,N-dimethyloxan-4-amine. The final product can be purified by vacuum distillation or column chromatography.
Quantitative Data:
| Parameter | Value | Reference |
| Starting Material | 4-Amino-4-(aminomethyl)tetrahydropyran | - |
| Reagents | Formaldehyde, Formic Acid | [9] |
| Temperature | 80 - 100 °C | [9] |
| Reaction Time | 4-12 hours | [9] |
| Typical Yield | 80-95% | [9][10] |
III. Logical Relationships and Workflows
The following diagram illustrates the logical flow of the experimental work, from the initial reaction setup to the final purification of the target compound.
Figure 2: Detailed experimental workflow for the synthesis.
IV. Potential Biological Significance and Signaling Pathways
While the specific biological activity of 4-(aminomethyl)-N,N-dimethyloxan-4-amine has not been extensively reported, the tetrahydropyran motif is a common feature in many biologically active compounds and approved drugs. Derivatives of 4-aminotetrahydropyran have been investigated as components of inhibitors for various protein kinases, which are key regulators of cellular signaling pathways.[11]
For instance, dysregulation of protein kinase signaling is a hallmark of cancer and other diseases. Small molecule inhibitors that target the ATP-binding site of kinases are a major class of therapeutics. The structural features of the title compound, including the basic amine groups and the tetrahydropyran core, could potentially interact with the active sites of various kinases.
The diagram below illustrates a generalized protein kinase signaling pathway that could be a potential area of investigation for this class of compounds.
References
- 1. masterorganicchemistry.com [masterorganicchemistry.com]
- 2. Strecker Synthesis [organic-chemistry.org]
- 3. benchchem.com [benchchem.com]
- 4. Organocatalytic Synthesis of α-Aminonitriles: A Review | MDPI [mdpi.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. US5498796A - Process for the preparation of amines by catalytic hydrogenation of nitriles - Google Patents [patents.google.com]
- 7. US4739120A - Process for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
- 8. Recent advances in selective catalytic hydrogenation of nitriles to primary amines | CoLab [colab.ws]
- 9. benchchem.com [benchchem.com]
- 10. N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Design, synthesis and biological activity evaluation of novel 4-((1-cyclopropyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl) oxy) pyridine-2-yl) amino derivatives as potent transforming growth factor-β (TGF-β) type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
